Cas no 36770-51-1 (1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole)

36770-51-1 structure
Product name:1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole
CAS No:36770-51-1
MF:C12H9N5
MW:223.233361005783
CID:2105938
1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
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- 3-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]Pyridine
- 1H-3-(3-pyridyl)-5-(4-pyridyl)-1,2,4-triazole
- BDBM50311281
- STL442012
- 3,4''-(1H-1,2,4-triazole-3,5-diyl)dipyridine
- 3-(3-Pyridyl)-5-(4-pyridyl)-1H-1,2,4-triazole
- 3-[5-(PYRIDIN-4-YL)-4H-1,2,4-TRIAZOL-3-YL]PYRIDINE
- 1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole
-
- Inchi: 1S/C12H9N5/c1-2-10(8-14-5-1)12-15-11(16-17-12)9-3-6-13-7-4-9/h1-8H,(H,15,16,17)
- InChI Key: WIHUWTSKKGOEGI-UHFFFAOYSA-N
- SMILES: N1C(C2C=CN=CC=2)=NC(C2C=NC=CC=2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 241
- Topological Polar Surface Area: 67.4
1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole Related Literature
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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